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Chemical Properties and Commercial Availability

Deuterated albendazole sulfoxide is primarily used as an internal standard in quantitative bioanalysis via LC-

MS/MS. The table below summarizes the key information for the two most common variants found:

Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Primary
Application

Key Suppliers

Albendazole
sulfoxide-d3
(Ricobendazole-
d3)

1448346-
38-0

C₁₂H₁₂D₃N₃O₃S 284.35 Internal
Standard for

LC-MS/MS

MedChemExpress
[1], Alfa Chemistry

[2], AdooQ [3]

Albendazole
sulfoxide-d7
(Ricobendazole-
d7)

2469575-
37-7

C₁₂H₈D₇N₃O₃S 288.37 Internal
Standard for

LC-MS/MS

MedChemExpress
[4]

Purity & Pricing: Albendazole sulfoxide-d3 is typically sold with a purity of 99.79% [1] [2]. As for pricing,

a ballpark figure is $295 for 1 mg [3], but you will need to contact suppliers directly for current bulk pricing.
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Analytical Application as an Internal Standard

The primary use of these deuterated compounds is in the quantitative analysis of albendazole and its

metabolites in biological samples like plasma and blood [5] [6].

Purpose: Using a deuterated internal standard (like albendazole sulfoxide-d3) corrects for variability

in sample processing and ionization efficiency in the mass spectrometer, leading to more accurate
and reliable results [1] [4].

Documented Methods: Research methods have been validated for simultaneously quantifying
albendazole (ABZ) and its active metabolite albendazole sulfoxide (ABZSO) in human plasma. These

methods use solid-phase extraction (SPE) for sample cleanup and LC-MS/MS for detection, with
albendazole sulfoxide-d5 also being used as an internal standard [6].

The following diagram illustrates a generalized workflow for such an analytical method:

Plasma Sample

Add Internal Standard
(Albendazole sulfoxide-d3)

Solid Phase Extraction
(SPE Cleanup)

LC-MS/MS Analysis

Data & Quantification
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Generalized workflow for analyzing albendazole and its metabolites in plasma using a deuterated internal

standard.

Pharmacological Context of the Parent Compound

To understand the purpose of the deuterated standard, it's helpful to know the role of its non-deuterated

counterpart, albendazole sulfoxide (Ricobendazole).

Active Metabolite: Albendazole sulfoxide (ABZSO) is the main active metabolite of the anthelmintic

drug albendazole. It is primarily responsible for the drug's antiparasitic effects [7] [4].
Metabolic Pathway: After administration, albendazole is rapidly converted in the liver to albendazole

sulfoxide, which is then further metabolized to albendazole sulfone (ABZSN) [5] [6].
Research Findings: A study on Echinococcus multilocularis metacestodes demonstrated that both

albendazole sulfoxide and albendazole sulfone are taken up by the parasite and cause significant
ultrastructural damage, with albendazole sulfone also showing parasitocidal activity in this in vitro

model [7].

Guidance for Experimental Design

While the search results include analytical methodologies, they lack detailed protocols for biological

experiments. Here is how you can proceed:

For Analytical Protocols: The methods describing sample extraction from plasma,
chromatographic separation, and MS/MS detection parameters are well-documented in the
research literature I found [5] [6]. You can adapt these validated procedures for your own bioanalytical

work.
For Biological Efficacy Studies: The search results did not contain specific experimental protocols

for testing the efficacy of the deuterated compound itself in biological models. To design these
experiments, you would likely need to consult more specialized literature on in vitro parasite

cultivation and drug efficacy testing, such as the model referenced in one of the articles [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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